Cas no 313350-44-6 (3-Pyridinecarbonylchloride, 6-cyano-)

• Product Name: 3-Pyridinecarbonylchloride, 6-cyano-
• CAS No: 313350-44-6
• MF: C₇H₃ClN₂O
• MW: 166.564520120621
• CID: 300965
• PubChem ID: 23512657
• Update Time: 2025-04-19

3-Pyridinecarbonylchloride, 6-cyano- Chemical and Physical Properties

Names and Identifiers

• 3-Pyridinecarbonylchloride, 6-cyano-
• 3-Pyridinecarbonyl chloride, 6-cyano- (9ci)
• 6-cyano-3-Pyridinecarbonyl chloride
• 6-cyanopyridine-3-carbonyl chloride
• 6-cyano-nicotinoyl chloride
• AG-F-04247
• CTK1C1609
• 313350-44-6
• KSVWNAJTQHVDTP-UHFFFAOYSA-N
• SCHEMBL3868436
• DTXSID30634670
• FT-0729532

• Inchi： 1S/C7H3ClN2O/c8-7(11)5-1-2-6(3-9)10-4-5/h1-2,4H
• InChI Key： KSVWNAJTQHVDTP-UHFFFAOYSA-N
• SMILES： ClC(C1C=NC(C#N)=CC=1)=O

Computed Properties

• Exact Mass: 165.99349
• Monoisotopic Mass: 165.9933904g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 208
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 53.8Ų

Experimental Properties

• PSA: 53.75